![molecular formula C13H10ClN3O2S B2427199 2-(4-chlorobenzyl)-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione CAS No. 866151-86-2](/img/structure/B2427199.png)
2-(4-chlorobenzyl)-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorobenzyl)-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione (CBTD) is a tricyclic heterocyclic compound, which has been extensively studied for its potential applications in the field of medicine and biochemistry. CBTD has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, anti-cancer, and anti-microbial effects. This compound has also been shown to be a potent inhibitor of various enzymes, including cyclooxygenase (COX), lipoxygenase (LOX), and nitric oxide synthase (NOS). In addition, CBTD has been demonstrated to have a positive effect on the regulation of gene expression and cell signaling pathways.
Scientific Research Applications
Synthesis and Structural Studies
The chemical compound 2-(4-chlorobenzyl)-1λ⁶,2,3,4-benzothiatriazine-1,1(2H)-dione has been involved in various synthesis and structural studies:
Heterocyclic Synthesis : It's used in the synthesis of heterocyclic compounds. For instance, 1-chlorobenzyl isocyanates, closely related to the compound , react with other substrates to form heterocyclic structures. This process is significant for creating various pharmaceutical compounds (Vovk, Sukach, & Dorokhov, 2007).
Nucleoside and Nucleotide Synthesis : The compound is utilized in the synthesis of nucleosides and nucleotides, which are fundamental building blocks of DNA and RNA. This synthesis is essential for developing antiviral drugs and understanding biological processes (Kim et al., 1978).
Molecular Structure Characterization : Studies involving derivatives of 1,2,4-triazin-3,5(2H,4H)-dione, a compound structurally related to 2-(4-chlorobenzyl)-1λ⁶,2,3,4-benzothiatriazine-1,1(2H)-dione, focus on optimizing synthesis methods and characterizing the molecular structure through various spectroscopic techniques (Hwang et al., 2017).
Crystallography and Biological Screening : The compound has been the subject of crystallographic studies to understand its structure better. Additionally, initial biological screening has been performed to identify potential biological activities (Mieczkowski et al., 2017).
Design and Synthesis of Novel Tricycles : The compound is used in the development of novel tricycles based on certain thiazin structures. These efforts aim to integrate privileged structures into one skeleton for potential pharmaceutical applications (Li et al., 2007).
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-1λ6,2,3,4-benzothiatriazine 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O2S/c14-11-7-5-10(6-8-11)9-17-16-15-12-3-1-2-4-13(12)20(17,18)19/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZMPHTYABLLWQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN(S2(=O)=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorobenzyl)-1lambda~6~,2,3,4-benzothiatriazine-1,1(2H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.